Cas no 3278-43-1 (N,N-dibutyl-N-(2,4-dichlorobenzyl)butan-1-aminium chloride)

• Product Name: N,N-dibutyl-N-(2,4-dichlorobenzyl)butan-1-aminium chloride
• CAS No: 3278-43-1
• MF: C₁₉H₃₂Cl₃N
• MW: 380.823082923889
• CID: 1453371
• PubChem ID: 165101
• Update Time: 2025-04-20

N,N-dibutyl-N-(2,4-dichlorobenzyl)butan-1-aminium chloride Chemical and Physical Properties

Names and Identifiers

• N,N-dibutyl-N-(2,4-dichlorobenzyl)butan-1-aminium chloride
• benzenemethanaminium, N,N,N-tributyl-2,4-dichloro-, chloride (1:1)
• tributyl-[(2,4-dichlorophenyl)methyl]azanium,chloride
• N,N,N-Tributyl-2,4-dichlorobenzenemethanaminium chloride
• 3278-43-1
• Benzenemethanaminium, N,N,N-tributyl-2,4-dichloro-, chloride
• DTXSID80954436
• WFJVXVZFLUJAPK-UHFFFAOYSA-M
• tributyl-2,4-dichlorobenzylammonium chloride
• N,N-Dibutyl-N-[(2,4-dichlorophenyl)methyl]butan-1-aminium chloride
• 2,4-Dichlorobenzyltributylammonium chloride
• tributyl-2,4-dichloro-benzylammonium chloride
• SCHEMBL10761129

• Inchi： 1S/C19H32Cl2N.ClH/c1-4-7-12-22(13-8-5-2,14-9-6-3)16-17-10-11-18(20)15-19(17)21;/h10-11,15H,4-9,12-14,16H2,1-3H3;1H/q+1;/p-1
• InChI Key： WFJVXVZFLUJAPK-UHFFFAOYSA-M
• SMILES： ClC1C=C(C=CC=1C[N+](CCCC)(CCCC)CCCC)Cl.[Cl-]

Computed Properties

• Exact Mass: 346.9098
• Monoisotopic Mass: 379.160033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 261
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0